Cas no 51744-82-2 ((3R)-3-aminooxolan-2-one)

(3R)-3-aminooxolan-2-one structure
(3R)-3-aminooxolan-2-one structure
Product Name:(3R)-3-aminooxolan-2-one
CAS No:51744-82-2
MF:C4H7NO2
MW:101.103881120682
CID:361551
PubChem ID:7057884
Update Time:2025-04-19

(3R)-3-aminooxolan-2-one Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Furanone, 3-aminodihydro-, (R)-
    • (3R)-3-aminooxolan-2-one
    • 2(3H)-Furanone,3-aminodihydro-,(3R)-(9CI)
    • 2(3H)-Furanone,3-aminodihydro-(8CI,9CI)
    • NS00072106
    • CHEBI:30657
    • Homoserine lactone, D-
    • SCHEMBL79969
    • D-homoserine lactone
    • DTXSID10427587
    • L-.alpha.-Amino-.gamma.-butyrolactone
    • 2(3H)-Furanone, 3-aminodihydro-, (3S)-
    • 51744-82-2
    • DB02624
    • AKOS030212886
    • EN300-159754
    • Q60649895
    • QJPWUUJVYOJNMH-GSVOUGTGSA-N
    • (3S)-3-amino-4,5-dihydrofuran-2(3H)-one
    • Inchi: 1S/C4H7NO2/c5-3-1-2-7-4(3)6/h3H,1-2,5H2/t3-/m1/s1
    • InChI Key: QJPWUUJVYOJNMH-GSVOUGTGSA-N
    • SMILES: O1C([C@@H](CC1)N)=O

Computed Properties

  • Exact Mass: 101.04771
  • Monoisotopic Mass: 101.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 91.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: -0.6
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • PSA: 52.32

(3R)-3-aminooxolan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
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BioAustralis
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